Cas no 202270-41-5 (2,2,2-Trifluoro-1-2-(methylamino)phenylethanone)

2,2,2-Trifluoro-1-[2-(methylamino)phenyl]ethanone is a fluorinated aromatic ketone derivative with a methylamino substituent on the phenyl ring. This compound is of interest in synthetic organic chemistry due to its trifluoromethyl group, which enhances electrophilicity and stability, making it a valuable intermediate for pharmaceuticals and agrochemicals. The presence of both the trifluoroacetyl and methylamino functionalities allows for versatile reactivity, including participation in condensation, nucleophilic substitution, and cyclization reactions. Its structural features are particularly useful in the synthesis of heterocyclic compounds and bioactive molecules. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.
2,2,2-Trifluoro-1-2-(methylamino)phenylethanone structure
202270-41-5 structure
Product name:2,2,2-Trifluoro-1-2-(methylamino)phenylethanone
CAS No:202270-41-5
MF:C9H8F3NO
MW:203.1611328125
MDL:MFCD13172937
CID:2183167
PubChem ID:23283839

2,2,2-Trifluoro-1-2-(methylamino)phenylethanone Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2,2,2-trifluoro-1-[2-(methylamino)phenyl]-(9ci)
    • 2,2,2-trifluoro-1-[2-(methylamino)phenyl]ethanone
    • 2,2,2-Trifluoro-1-(2-methylamino-phenyl)-ethanone
    • 2,2,2-Trifluoro-1-[2-(methylamino)phenyl]ethan-1-one
    • 2,2,2-Trifluoro-1-(2-(methylamino)phenyl)ethanone
    • SCHEMBL14215788
    • DB-276356
    • CS-0151027
    • DTXSID50632532
    • OCBFFMSUNUNWSK-UHFFFAOYSA-N
    • 202270-41-5
    • AS-47337
    • F13332
    • Ethanone, 2,2,2-trifluoro-1-[2-(methylamino)phenyl]-
    • SB35176
    • 2,2,2-trifluoro-1-(2-(methylamino)phenyl)ethan-1-one
    • Ethanone, 2,2,2-trifluoro-1-[2-(methylamino)phenyl]- (9CI)
    • MFCD13172937
    • AKOS024260350
    • 2,2,2-Trifluoro-1-2-(methylamino)phenylethanone
    • MDL: MFCD13172937
    • Inchi: InChI=1S/C9H8F3NO/c1-13-7-5-3-2-4-6(7)8(14)9(10,11)12/h2-5,13H,1H3
    • InChI Key: OCBFFMSUNUNWSK-UHFFFAOYSA-N
    • SMILES: CNC1=CC=CC=C1C(=O)C(F)(F)F

Computed Properties

  • Exact Mass: 203.05579836g/mol
  • Monoisotopic Mass: 203.05579836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1Ų
  • XLogP3: 3.3

2,2,2-Trifluoro-1-2-(methylamino)phenylethanone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM183253-1g
2,2,2-trifluoro-1-(2-(methylamino)phenyl)ethan-1-one
202270-41-5 95%
1g
$*** 2023-03-29
TRC
T899738-100mg
2,2,2-Trifluoro-1-[2-(methylamino)phenyl]ethanone
202270-41-5
100mg
$ 250.00 2022-06-02
eNovation Chemicals LLC
D967665-1g
2,2,2-Trifluoro-1-(2-methylamino-phenyl)-ethanone
202270-41-5 95%
1g
$555 2024-07-28
abcr
AB462988-250mg
2,2,2-Trifluoro-1-[2-(methylamino)phenyl]ethanone; .
202270-41-5
250mg
€132.50 2025-02-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UY712-50mg
2,2,2-Trifluoro-1-2-(methylamino)phenylethanone
202270-41-5 98%
50mg
208.0CNY 2021-07-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T71050-1g
2,2,2-Trifluoro-1-(2-(methylamino)phenyl)ethanone
202270-41-5 98%
1g
¥777.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T71050-250mg
2,2,2-Trifluoro-1-(2-(methylamino)phenyl)ethanone
202270-41-5 98%
250mg
¥213.0 2024-07-18
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
20R1215-50mg
2,2,2-Trifluoro-1-(2-methylamino-phenyl)-ethanone
202270-41-5 98%
50mg
1060.05CNY 2021-05-08
eNovation Chemicals LLC
D967665-50mg
2,2,2-Trifluoro-1-(2-methylamino-phenyl)-ethanone
202270-41-5 95%
50mg
$190 2024-07-28
A2B Chem LLC
AF35976-1g
2,2,2-Trifluoro-1-(2-(methylamino)phenyl)ethanone
202270-41-5 98%
1g
$99.00 2024-04-20

Additional information on 2,2,2-Trifluoro-1-2-(methylamino)phenylethanone

2,2,2-Trifluoro-1-(2-(methylamino)phenyl)ethanone (CAS No. 202270-41-5)

Introduction to 2,2,2-Trifluoro-1-(2-(methylamino)phenyl)ethanone

2,2,2-Trifluoro-1-(2-(methylamino)phenyl)ethanone, a compound with the CAS registry number 202270-41-5, is a fluorinated aromatic ketone with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a trifluoromethyl group attached to a ketone moiety and a methylamino-substituted phenyl ring. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Structural Features and Synthesis

The molecular structure of Trifluoroethanone derivative (CAS No. 202270-41-5) consists of a central ketone group (C=O) flanked by three fluorine atoms on one side and a phenyl ring substituted with a methylamino group on the other. The fluorine atoms contribute to the compound's stability and lipophilicity, while the methylamino group enhances its ability to participate in hydrogen bonding. This balanced combination of properties makes it suitable for applications requiring both hydrophobicity and reactivity.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, Friedel-Crafts acylation, or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

Chemical Properties and Applications

CAS 20270-41-5 exhibits several notable chemical properties that make it valuable in diverse fields. Its high thermal stability allows it to be used in high-temperature applications without degradation. Additionally, its solubility in organic solvents facilitates its use in solution-based reactions or formulations.

In the pharmaceutical industry, methylaminophenyl trifluoroethanone has shown promise as an intermediate in drug development. Its ability to act as a bioisostere for other functional groups makes it a versatile building block for creating complex molecules with desired pharmacokinetic profiles. Recent studies have explored its potential as an anti-inflammatory agent due to its ability to inhibit specific enzymes involved in inflammatory pathways.

In materials science, this compound has been investigated for its role in synthesizing advanced polymers and coatings. Its fluorinated nature contributes to the development of materials with enhanced durability and resistance to environmental factors such as UV radiation and moisture.

Recent Research Findings

Recent research has delved into the electrochemical properties of CAS 20770-41-5, revealing its potential as an electrolyte additive in lithium-ion batteries. Studies conducted at leading institutions have demonstrated that incorporating this compound into battery electrolytes can improve ion conductivity and cycle stability, addressing critical challenges in energy storage technologies.

In the field of agrochemistry, methylaminophenyl trifluoroethanone has been evaluated as a precursor for developing novel herbicides. Its ability to inhibit specific plant enzymes without affecting mammalian cells suggests a pathway for creating safer agricultural chemicals with reduced environmental impact.

Moreover, computational chemistry studies have provided deeper insights into the electronic structure of this compound. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly alters the electron distribution around the ketone carbonyl group, enhancing its reactivity towards nucleophilic attacks. This understanding is paving the way for more predictable and efficient reaction designs involving this compound.

Safety and Handling Considerations

While CAS 770-41-5 exhibits valuable chemical properties, proper handling is essential to ensure safety. Occupational exposure limits (OELs) have been established based on toxicological studies, emphasizing the importance of using personal protective equipment (PPE) during handling. Storage guidelines recommend keeping the compound in tightly sealed containers away from light and moisture to maintain stability.

Preliminary toxicological data indicate that methylaminophenyl trifluoroethanone has low acute toxicity when administered via oral or dermal routes. However, chronic exposure studies are ongoing to fully assess its long-term health effects.

Future Directions and Conclusion

The versatility of CAS 770-41-5}, combined with its unique chemical properties, positions it as a key player in multiple industries. Ongoing research continues to uncover new applications and optimize its synthesis methods. As advancements in green chemistry pave the way for more sustainable practices, this compound is likely to play an increasingly important role in developing eco-friendly products across various sectors.

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